![molecular formula C20H19N3OS B2360036 N-(1-(pyridin-2-yl)pyrrolidin-3-yl)-4-(thiophen-3-yl)benzamide CAS No. 1798513-75-3](/img/structure/B2360036.png)
N-(1-(pyridin-2-yl)pyrrolidin-3-yl)-4-(thiophen-3-yl)benzamide
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Description
N-(1-(pyridin-2-yl)pyrrolidin-3-yl)-4-(thiophen-3-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the pyridine and thiophene family and is known for its unique structural features and pharmacological properties.
Scientific Research Applications
Electrophoretic Separation
Nonaqueous capillary electrophoresis, a technique for separating chemical compounds, has been developed for imatinib mesylate and related substances, including N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine, N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide, and 4-chloromethyl-N-(4-methyl-3-((4-(pyridin-3-yl) pyrimidin-2-yl) amino) phenyl) benzamide. This method is effective for quality control of pharmaceutical substances (Ye et al., 2012).
Heterocyclic Synthesis
Benzo[b]thiophen-2-yl-hydrazonoesters were synthesized for generating various heterocyclic compounds, including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, highlighting the versatility of these compounds in chemical synthesis (Mohareb et al., 2004).
Antibacterial and Antifungal Activities
Novel heterocyclic compounds derived from benzamide, including N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4- b][1,3,4]thiadiazol-6-yl)benzamide, have demonstrated antibacterial and antifungal activities against various strains, indicating their potential in medicinal chemistry (Patel & Patel, 2015).
Histone Deacetylase Inhibition
N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a histone deacetylase (HDAC) inhibitor, has shown significant promise in cancer treatment, inhibiting specific HDACs and displaying antitumor activity in vivo (Zhou et al., 2008).
Aggregation Enhanced Emission
Pyridyl substituted benzamides have exhibited aggregation enhanced emission and multi-stimuli-responsive properties, useful in the development of materials with unique optical characteristics (Srivastava et al., 2017).
Synthesis Improvements
Improved synthesis processes for related compounds like 2-hydroxy-N-(pyridin-4-yl)benzamide have been developed, highlighting advancements in chemical synthesis techniques and efficiency (Dian, 2010).
Inhibition of Aldosterone Synthase
N-(Pyridin-3-yl)benzamides have been identified as selective inhibitors of human aldosterone synthase (CYP11B2), illustrating their potential in treating conditions like hypertension and heart failure (Zimmer et al., 2011).
Properties
IUPAC Name |
N-(1-pyridin-2-ylpyrrolidin-3-yl)-4-thiophen-3-ylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3OS/c24-20(16-6-4-15(5-7-16)17-9-12-25-14-17)22-18-8-11-23(13-18)19-3-1-2-10-21-19/h1-7,9-10,12,14,18H,8,11,13H2,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAMPAHMQSPQOIF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)C2=CC=C(C=C2)C3=CSC=C3)C4=CC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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